Cas no 2228947-28-0 (2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine
• CAS No: 2228947-28-0
• MF: C₁₁H₁₄BrClN₂
• MW: 289.599260807037
• CID: 6019510
• PubChem ID: 165676104
• Update Time: 2025-06-10

2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine
• 2-[1-(5-bromo-2-chloropyridin-3-yl)cyclopropyl]propan-2-amine
• EN300-1937010
• 2228947-28-0

• Inchi： 1S/C11H14BrClN2/c1-10(2,14)11(3-4-11)8-5-7(12)6-15-9(8)13/h5-6H,3-4,14H2,1-2H3
• InChI Key： WLGJGHYBYHEKFE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C(C)(C)N)CC1)Cl

Computed Properties

• Exact Mass: 288.00289g/mol
• Monoisotopic Mass: 288.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine

Research Brief on 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine (CAS: 2228947-28-0): Recent Advances and Applications

The compound 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine (CAS: 2228947-28-0) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and pyridine structural motifs, has garnered attention for its potential therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activity, positioning it as a compound of significant interest for drug discovery.

Recent research has focused on the synthesis and optimization of 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for large-scale production, which is essential for further preclinical and clinical evaluations. The study also highlighted the compound's stability under various physiological conditions, a key factor in its potential as a drug candidate.

Pharmacological evaluations of 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. In vitro assays demonstrated significant receptor binding activity, with IC50 values in the nanomolar range, indicating high potency. Furthermore, in vivo studies using rodent models showed promising behavioral effects, including reduced anxiety-like behaviors and improved cognitive function, without significant adverse effects. These findings underscore the compound's potential as a multifunctional CNS modulator.

In addition to its CNS applications, recent investigations have explored the compound's role in oncology. Preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters suggest that 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine may exhibit antitumor activity by inhibiting specific kinase pathways involved in cancer cell proliferation. While these results are preliminary, they open new avenues for research into its use as an adjunct therapy in combination with existing anticancer agents. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and moderate half-life, which are advantageous for clinical development.

Despite these promising findings, challenges remain in the development of 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. However, the compound's unique structural features and broad pharmacological activity make it a compelling subject for further research. Ongoing efforts are focused on optimizing its properties and expanding its therapeutic potential across multiple disease areas.

In conclusion, 2-1-(5-bromo-2-chloropyridin-3-yl)cyclopropylpropan-2-amine (CAS: 2228947-28-0) represents a versatile and promising molecule in the chemical biology and pharmaceutical landscape. Its recent advancements in synthesis, coupled with its diverse pharmacological effects, highlight its potential as a lead compound for drug development. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic applications and bring it closer to clinical use.